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Compound of Interest

Compound Name: 4-Pyridin-3-ylaniline

Cat. No.: B1331142

Essential Safety and Handling Guide for 4-
Pyridin-3-ylaniline
FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT

PROFESSIONALS

This document provides critical safety and logistical information for the handling, storage, and
disposal of 4-Pyridin-3-ylaniline. The following procedures are designed to ensure the safety
of laboratory personnel and to minimize environmental impact.

Hazard Identification and Personal Protective
Equipment (PPE)

4-Pyridin-3-ylaniline is classified with several hazards that necessitate stringent safety
protocols. The Globally Harmonized System (GHS) classifications for this compound are
summarized below.[1] Personnel must be equipped with the appropriate Personal Protective
Equipment (PPE) at all times when handling this chemical.

GHS Hazard Classification
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Hazard Class

Hazard Statement

Acute Toxicity, Oral (Category 4)

H302: Harmful if swallowed[1]

Skin Corrosion/Irritation (Category 2)

H315: Causes skin irritation[1]

Serious Eye Damage/Eye Irritation (Category
2A)

H319: Causes serious eye irritation[1]

Acute Toxicity, Inhalation (Category 4)

H332: Harmful if inhaled

Specific target organ toxicity — Single exposure

(Category 3), Respiratory tract irritation

H335: May cause respiratory irritation[1]

led | : : PPE)

Protection Type

Specification

Eye/Face Protection

Wear tightly fitting safety goggles with side-
shields conforming to EN 166 (EU) or NIOSH
(US) approved standards.

Skin Protection

Wear chemical-resistant gloves (e.g., Butyl
rubber, Nitrile rubber) inspected prior to use.
Wear a lab coat or other impervious protective
clothing.[2]

Respiratory Protection

If engineering controls are not sufficient to
maintain airborne concentrations below
exposure limits, use a full-face respirator with an

appropriate cartridge.

Hand Protection

Handle with gloves that have been inspected

prior to use. Wash and dry hands after handling.

[2]

Safe Handling and Storage Procedures

Proper handling and storage are paramount to prevent accidental exposure and maintain the

integrity of the compound.
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Operational Plan: Step-by-Step Handling Protocol

o Preparation: Before handling, ensure that an emergency eyewash station and safety shower
are readily accessible.

» Ventilation: Always handle 4-Pyridin-3-ylaniline in a well-ventilated area, preferably within a
certified laboratory chemical fume hood.[2]

e Avoiding Contamination: Avoid contact with skin, eyes, and clothing.[2] Avoid formation of
dust and aerosols.[2]

» Weighing and Transfer: When weighing or transferring the solid, use non-sparking tools to
prevent ignition sources.[2]

o Personal Hygiene: Do not eat, drink, or smoke in the work area. Wash hands thoroughly
after handling.

Storage Plan

Condition Requirement
Container Store in a tightly closed container.[2]
Environment Keep in a dry, cool, and well-ventilated place.[2]

o Store away from incompatible materials such as
Incompatibilities o
strong oxidizing agents.[2]

) Ensure containers are clearly labeled with the
Labeling ) ]
chemical name and associated hazards.

Emergency and Disposal Procedures

Immediate and appropriate response to spills, exposures, and waste disposal is critical.

Emergency Response
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Situation Procedure

Immediately remove contaminated clothing.
Skin Contact Wash off with soap and plenty of water. Consult
a doctor.[2]

Rinse cautiously with water for at least 15
minutes. Remove contact lenses, if present and

Eye Contact ] o
easy to do. Continue rinsing. Consult a doctor.

[2]

Move the victim into fresh air. If breathing is
) difficult, give oxygen. If not breathing, give
Inhalation o o
artificial respiration. Consult a doctor

immediately.[2]

Do NOT induce vomiting. Never give anything
) by mouth to an unconscious person. Rinse
Ingestion ! .
mouth with water. Call a doctor or Poison

Control Center immediately.[2]

Evacuate personnel to a safe area. Wear
Spil appropriate PPE. Absorb with an inert dry
pi . . .
material and place in a suitable, closed

container for disposal.[2]

Disposal Plan

Waste material should be considered hazardous. Dispose of in accordance with local, state,
and federal regulations.

o Waste Collection: Collect waste 4-Pyridin-3-ylaniline and any contaminated materials in a
sealed, labeled, and compatible container.

» Disposal Method: The material can be disposed of by a licensed chemical destruction plant
or by controlled incineration with flue gas scrubbing.[2]

» Container Disposal: Empty containers can be triply rinsed (or equivalent) and offered for
recycling or reconditioning. Alternatively, puncture the packaging to make it unusable for
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other purposes and then dispose of it in a sanitary landfill.[2]

Visual Workflow for Safe Handling

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of 4-Pyridin-3-ylaniline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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